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molecular formula C17H26ClN3O3S B8363889 tert-Butyl 4-(2-((6-chloro-2-(methylthio)pyrimidin-4-yl)oxy)ethyl)piperidine-1-carboxylate

tert-Butyl 4-(2-((6-chloro-2-(methylthio)pyrimidin-4-yl)oxy)ethyl)piperidine-1-carboxylate

Cat. No. B8363889
M. Wt: 387.9 g/mol
InChI Key: CIFJXVJIPYOXEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07704996B2

Procedure details

NaH (6.4 mmol) is added to a solution of 4-(2-hydroxy-ethyl)piperidine-1-carboxylic acid tert-butyl ester (5.3 mmol) in THF (10 mL) at 0° C. After stirring at room temperature for 30 min, a solution of 4,6-dichloro-2-methylsulfanyl-pyrimidine (5.3 mmol) in THF (10 mL) is added dropwise to the reaction mixture. The reaction mixture is stirred at room temperature for 12 h and quenched by H2O. The mixture is extracted with AcOEt. The organic layer is washed with H2O, dried over MgSO4 and evaporated in vacuo to give a crude 4-[2-(6-chloro-2-methylsulfanylpyrimidin-4-yloxy)ethyl]piperidine-1-carboxylic acid tert-butyl ester.
Name
NaH
Quantity
6.4 mmol
Type
reactant
Reaction Step One
Name
4-(2-hydroxy-ethyl)piperidine-1-carboxylic acid tert-butyl ester
Quantity
5.3 mmol
Type
reactant
Reaction Step One
Name
THF
Quantity
10 mL
Type
solvent
Reaction Step One
Name
4,6-dichloro-2-methylsulfanyl-pyrimidine
Quantity
5.3 mmol
Type
reactant
Reaction Step Two
Name
THF
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
4-[2-(6-chloro-2-methylsulfanylpyrimidin-4-yloxy)ethyl]piperidine-1-carboxylic acid tert-butyl ester

Identifiers

REACTION_CXSMILES
[H-].[Na+].[C:3]([O:7][C:8]([N:10]1[CH2:15][CH2:14][CH:13]([CH2:16][CH2:17][OH:18])[CH2:12][CH2:11]1)=[O:9])([CH3:6])([CH3:5])[CH3:4].[Cl:19][C:20]1[CH:25]=[C:24](Cl)[N:23]=[C:22]([S:27][CH3:28])[N:21]=1>C1COCC1>[C:3]([O:7][C:8]([N:10]1[CH2:15][CH2:14][CH:13]([CH2:16][CH2:17][O:18][C:24]2[CH:25]=[C:20]([Cl:19])[N:21]=[C:22]([S:27][CH3:28])[N:23]=2)[CH2:12][CH2:11]1)=[O:9])([CH3:6])([CH3:5])[CH3:4] |f:0.1|

Inputs

Step One
Name
NaH
Quantity
6.4 mmol
Type
reactant
Smiles
[H-].[Na+]
Name
4-(2-hydroxy-ethyl)piperidine-1-carboxylic acid tert-butyl ester
Quantity
5.3 mmol
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1CCC(CC1)CCO
Name
THF
Quantity
10 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
4,6-dichloro-2-methylsulfanyl-pyrimidine
Quantity
5.3 mmol
Type
reactant
Smiles
ClC1=NC(=NC(=C1)Cl)SC
Name
THF
Quantity
10 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After stirring at room temperature for 30 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The reaction mixture is stirred at room temperature for 12 h
Duration
12 h
CUSTOM
Type
CUSTOM
Details
quenched by H2O
EXTRACTION
Type
EXTRACTION
Details
The mixture is extracted with AcOEt
WASH
Type
WASH
Details
The organic layer is washed with H2O
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
CUSTOM
Type
CUSTOM
Details
evaporated in vacuo

Outcomes

Product
Details
Reaction Time
 30 min
Name
4-[2-(6-chloro-2-methylsulfanylpyrimidin-4-yloxy)ethyl]piperidine-1-carboxylic acid tert-butyl ester
Type
product
Smiles
C(C)(C)(C)OC(=O)N1CCC(CC1)CCOC1=NC(=NC(=C1)Cl)SC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.